Cas no 160315-02-6 (2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide)

• Product name: 2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
• CAS No: 160315-02-6
• MF: C₉H₅N₃O₂
• MW: 187.1549
• CID: 98474
• PubChem ID: 10442447

2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarbonitrile,3-hydroxy-, 4-oxide
• 3-HYDROXYQUINOXALINE-2-CARBONITRILE 4-OXIDE
• 4-hydroxy-3-oxoquinoxaline-2-carbonitrile
• 2-Quinoxalinecarbonitrile,3-hydroxy-,4-oxide(9CI)
• 160315-02-6
• cyanoquinoxalinone-n-oxide
• DTXSID40439931

• Inchi： InChI=1S/C9H5N3O2/c10-5-7-9(13)12(14)8-4-2-1-3-6(8)11-7/h1-4,14H
• InChI Key： YJPJNXNZNLGVDR-UHFFFAOYSA-N
• SMILES： N#CC1=NC2=CC=CC=C2N(O)C1=O

Computed Properties

• Exact Mass: 187.038176411g/mol
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.7Ų